Cas no 85813-73-6 (Benzenesulfonyl isocyanate, 2-(trifluoromethyl)-)

• Product Name: Benzenesulfonyl isocyanate, 2-(trifluoromethyl)-
• CAS No: 85813-73-6
• MF: C₈H₄F₃NO₃S
• MW: 251.18247127533
• CID: 663106
• PubChem ID: 11817579
• Update Time: 2025-04-19

Benzenesulfonyl isocyanate, 2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl isocyanate, 2-(trifluoromethyl)-
• N-(oxomethylidene)-2-(trifluoromethyl)benzenesulfonamide
• 2-trifluoromethylphenylsulfonyl isocyanate
• DTXSID10473605
• SCHEMBL6985457
• NS00007802
• 2-trifluoromethylbenzenesulfonyl isocyanate
• 85813-73-6
• 2-(trifluoromethyl)benzenesulfonyl isocyanate
• EC 617-763-6
• 2-trifluoromethylphenylsulphonyl isocyanate

• Inchi： 1S/C8H4F3NO3S/c9-8(10,11)6-3-1-2-4-7(6)16(14,15)12-5-13/h1-4H
• InChI Key： QQYWUZHDPAYMOO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(F)(F)F)(N=C=O)(=O)=O

Computed Properties

• Exact Mass: 250.98639865g/mol
• Monoisotopic Mass: 250.98639865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 72Ų